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Introduction: Situating N,N-
Dimethylbenzenesulfonamide in Modern Chemistry

N,N-Dimethylbenzenesulfonamide is a tertiary sulfonamide that, while structurally
unassuming, serves as a valuable compound in the landscape of organic synthesis and
medicinal chemistry. As a derivative of benzenesulfonic acid, it belongs to the broader class of
sulfonamides—a scaffold of immense importance in pharmacology.[1][2] The sulfonamide
functional group is a cornerstone of various drug classes, including antimicrobials, diuretics,
and anticonvulsants.[1] N,N-Dimethylbenzenesulfonamide itself is a stable, versatile
molecule utilized in synthetic transformations and as a reference compound. This guide
provides an in-depth examination of its nomenclature, properties, synthesis, and key
applications, offering field-proven insights for professionals in chemical and pharmaceutical

development.

Nomenclature, Structure, and Identification

Correctly identifying a chemical entity is the foundation of scientific rigor. The nomenclature and
structural representation of N,N-Dimethylbenzenesulfonamide are governed by IUPAC
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standards and tracked by universal identifiers.

IUPAC Nomenclature

The formal IUPAC name for the compound is N,N-dimethylbenzenesulfonamide.[3] This
name explicitly details the molecular structure:

» benzene: Indicates the presence of a phenyl group (CeHs).
e sulfonamide: Describes the -SO2zN- functional group.

e N,N-dimethyl: Specifies that two methyl groups are attached to the nitrogen atom of the
sulfonamide group.

Chemical Structure

The structure consists of a central hexavalent sulfur atom double-bonded to two oxygen atoms
and single-bonded to both a phenyl group and a dimethylamino group.

Caption: Chemical structure of N,N-Dimethylbenzenesulfonamide.

Key Identifiers

For unambiguous database searching and regulatory compliance, the following identifiers are

critical:
Identifier Value Source
CAS Number 14417-01-7 PubChem][3]
Molecular Formula CsH11NO2S PubChem|[3]
Molecular Weight 185.25 g/mol PubChem][3]

BVSPJPNNLDIUFE-
InChlKey PubChem|[3]
UHFFFAOYSA-N

CN(C)S(=0)
SMILES PubChem][3]
(=0)C1=CC=CC=C1

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b083325/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://www.benchchem.com/product/b083325/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Spectroscopic Properties

Understanding the physical and spectral characteristics of a compound is paramount for its
purification, handling, and structural confirmation.

Physical Properties

N,N-Dimethylbenzenesulfonamide is typically a solid at room temperature. Its key physical
properties are summarized below.

Property Value Notes
Physical Form Solid Sigma-Aldrich
Molecular Weight 185.25 g/mol Computed by PubChem[3]
A measure of lipophilicity,
XLogP3-AA 14
computed by PubChem.[3]
The tertiary nitrogen cannot
Hydrogen Bond Donors 0
donate a hydrogen bond.[3]
The two sulfonyl oxygens act
Hydrogen Bond Acceptors 2

as acceptors.[3]

Spectroscopic Profile

Spectroscopic analysis provides the definitive structural fingerprint of the molecule.[4][5][6]

e IH NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is relatively
simple. The two methyl groups are chemically equivalent, giving rise to a single sharp peak
(singlet) corresponding to six protons. The protons on the benzene ring will appear as a
more complex multiplet in the aromatic region of the spectrum.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show distinct
signals for the methyl carbons and the carbons of the phenyl group. Due to symmetry, the
phenyl group will exhibit four distinct signals.
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* IR (Infrared) Spectroscopy: The IR spectrum is characterized by strong absorption bands
corresponding to the S=0O stretching vibrations of the sulfonyl group, typically found in the
regions of 1350-1300 cm~! (asymmetric) and 1160-1120 cm~! (symmetric). Aromatic C-H
and C=C stretching bands will also be present.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*)
corresponding to the molecular weight of the compound (185.25 m/z).[3] Common
fragmentation patterns involve the loss of methyl groups or the entire dimethylamino moiety.

Synthesis and Mechanistic Considerations

The most common and industrially scalable synthesis of N,N-Dimethylbenzenesulfonamide is
the reaction between benzenesulfonyl chloride and dimethylamine.[7][8][9] This is a classic
example of nucleophilic acyl substitution at a sulfonyl center.

Reaction Scheme

The overall transformation is as follows:
CeHsS0O2Cl + 2 (CH3)2NH — CeHsSO2N(CHs)2 + (CH3)2NH2*ClI~

Expertise in Practice: The use of two equivalents of the amine is crucial. The first equivalent
acts as the nucleophile, attacking the electrophilic sulfur atom. The second equivalent acts as a
base to neutralize the hydrochloric acid (HCI) byproduct, preventing it from protonating the
unreacted dimethylamine and quenching the reaction. In laboratory settings, an alternative
non-nucleophilic base like pyridine or triethylamine is often used in place of the second
equivalent of dimethylamine to simplify purification.

Detailed Experimental Protocol

Objective: To synthesize N,N-Dimethylbenzenesulfonamide from benzenesulfonyl chloride
and aqueous dimethylamine.

Materials:
o Benzenesulfonyl chloride

o Dimethylamine (e.g., 40% aqueous solution)
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Dichloromethane (DCM) or other suitable organic solvent
3M Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and an addition
funnel, dissolve benzenesulfonyl chloride (1.0 eq) in dichloromethane. Cool the flask in an
ice bath (0 °C).

Nucleophilic Addition: Slowly add an aqueous solution of dimethylamine (2.2 eq) dropwise
via the addition funnel, ensuring the internal temperature remains below 10 °C.

o Causality Insight: This is an exothermic reaction. Maintaining a low temperature minimizes
side reactions and prevents uncontrolled boiling of the solvent.

Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to stir at room temperature for 1-2 hours, monitoring by TLC (Thin Layer
Chromatography) until the starting material is consumed.

Workup & Extraction: Transfer the reaction mixture to a separatory funnel. Wash the organic
layer sequentially with 3M HCI (to remove excess dimethylamine), saturated NaHCOs (to
remove any residual acid), and brine (to reduce the solubility of organic material in the
aqueous phase).

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSOQa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization (e.g., from an
ethanol/water mixture) to yield pure N,N-Dimethylbenzenesulfonamide as a crystalline
solid.
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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